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Compound of Interest

Compound Name: Reductic acid

CAS No.: 80-72-8

Cat. No.: B1208420

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for handling corrosive acids in a

laboratory setting. Given the potential ambiguity of the specific term "Reductic acid," this

document outlines general best practices for handling strong, corrosive acids. It is imperative to

always consult the specific Safety Data Sheet (SDS) for any chemical before commencing

work.

Hazard Identification and Immediate Safety
Precautions
Corrosive acids pose significant health risks, including severe skin burns, eye damage, and

respiratory tract irritation.[1] Inhalation of vapors can lead to serious respiratory issues.[2]

Emergency First Aid:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[1]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4]

Personal Protective Equipment (PPE)
The following PPE is mandatory for handling corrosive acids to minimize exposure and ensure

personal safety.
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PPE Category Specifications Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN166 or

OSHA's 29 CFR 1910.133. A

full-face shield is

recommended when handling

large quantities or when there

is a high risk of splashing.[5][6]

Protects eyes and face from

splashes and vapors, which

can cause severe damage and

blindness.[2]

Hand Protection

Nitrile or butyl rubber gloves

are highly recommended.

Check the glove

manufacturer's chemical

resistance guide for the

specific acid being used.[2][5]

Prevents chemical burns and

skin absorption. Contaminated

gloves must be disposed of

properly.

Body Protection

A chemical-resistant apron, lab

coat, or a full acid-resistant suit

(e.g., made of PVC or

neoprene) should be worn.[2]

[5]

Protects skin from contact with

the acid.[5]

Respiratory Protection

For low fume environments, an

N95 mask may be suitable. For

higher concentrations or

volatile acids, a full-face

respirator with acid gas

cartridges is necessary.[2]

Work should be conducted in a

well-ventilated area or under a

chemical fume hood.[6][7]

Protects against inhalation of

corrosive and toxic vapors.[2]

Footwear

Chemical-resistant, closed-toe

shoes are required. Steel-toed

boots may be necessary

depending on the scale of

work.[5][8]

Protects feet from spills.
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Operational Plan: Handling and Storage
Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[6][7]

Have an emergency eyewash station and safety shower readily accessible.[6][7]

Avoid contact with skin, eyes, and clothing.[1][7]

Do not inhale vapors or mists.[1]

Use non-sparking tools and explosion-proof equipment if the acid is flammable.

Wash hands thoroughly after handling.[1][7]

Storage:

Store in a cool, dry, and well-ventilated area.[6][7]

Keep containers tightly closed.[6]

Store away from incompatible materials such as bases, oxidizing agents, and combustible

materials.[7]

Store in corrosion-resistant containers.

Disposal Plan
Neutralization:

Small spills of acid should be neutralized before disposal.

Slowly add a weak base, such as sodium bicarbonate (baking soda) or a commercial

neutralizing agent, to the acid.[9][10] This should be done in a well-ventilated area, as the

reaction may produce gas.

Test the pH of the resulting solution to ensure it is between 6 and 8 before disposal.
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Waste Disposal:

Once neutralized, the solution can often be disposed of down the drain with copious

amounts of water, but always check local regulations first.[11]

For larger quantities or if neutralization is not feasible, the acid waste must be collected in a

clearly labeled, corrosion-resistant container.[9][10]

Dispose of the hazardous waste through a licensed environmental waste management

company.[10]

Contaminated PPE and materials should be collected in a sealed bag and disposed of as

hazardous waste.

Experimental Workflow: Safe Handling of a
Corrosive Acid
The following diagram illustrates a standard workflow for safely handling a corrosive acid in a

laboratory setting.
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Workflow for Safe Acid Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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